Cas no 2137958-71-3 (2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile)

• Product Name: 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile
• CAS No: 2137958-71-3
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6361886
• PubChem ID: 165482142
• Update Time: 2025-10-20

2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile
• EN300-1106035
• 2137958-71-3

• Inchi： 1S/C10H13N3O/c1-3-8(6-11)13-7(2)9(12)4-5-10(13)14/h4-5,8H,3,12H2,1-2H3
• InChI Key： BZUVTZWJUXGPTI-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C)N1C(C#N)CC)N

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile

Comprehensive Overview of 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS No. 2137958-71-3)

2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS No. 2137958-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its pyridinone core and nitrile functional group, is often explored for its role in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeting specific enzymes or receptors.

In recent years, the demand for high-purity intermediates like 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's CAS No. 2137958-71-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its structural features, such as the amino and oxo groups, contribute to its versatility in chemical synthesis, enabling modifications for enhanced pharmacokinetic properties.

One of the key trends in the scientific community is the focus on sustainable synthesis and green chemistry. Researchers are investigating eco-friendly methods to produce 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of pharmaceutical manufacturing. Additionally, the compound's potential role in neurological disorders and metabolic diseases has sparked interest, as evidenced by its inclusion in preclinical studies.

The nitrile moiety in 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile is particularly noteworthy, as it often serves as a bioisostere for carboxylic acids or amides in drug design. This property enhances the compound's drug-likeness and metabolic stability, making it a valuable building block for lead optimization. Furthermore, its pyridinone scaffold is a common motif in kinase inhibitors, which are pivotal in treating cancers and inflammatory conditions.

From a commercial perspective, CAS No. 2137958-71-3 is often listed in catalogs of fine chemicals and research reagents, catering to laboratories and biotech firms. The compound's analytical data, including NMR and HPLC profiles, are critical for quality assurance, ensuring reproducibility in experiments. As the pharmaceutical industry continues to prioritize novel drug candidates, compounds like 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile remain at the forefront of innovation.

In conclusion, 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS No. 2137958-71-3) exemplifies the intersection of chemical ingenuity and therapeutic potential. Its multifaceted applications, from drug discovery to material science, underscore its importance in modern research. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing biochemical innovations.